Cas no 67152-20-9 (2,4-difluoro-5-nitro-benzonitrile)

• Product Name: 2,4-difluoro-5-nitro-benzonitrile
• CAS No: 67152-20-9
• Molecular Formula: C₇H₂F₂N₂O₂
• Molecular Weight: 184.0998
• MDL: MFCD07772030
• CID: 965447

2,4-difluoro-5-nitro-benzonitrile Properties

Names and Identifiers

• 2,4-Difluoro-5-nitrobenzonitrile
• Benzonitrile, 2,4-difluoro-5-nitro-
• 2,4-difluoro-5-nitrobenzenecarbonitrile
• 2,4-Difluoro-5-ntirobenzonitrile
• PubChem4770
• KSC495K4R
• MREZSSGRNNMUKZ-UHFFFAOYSA-N
• SBB064904
• RP24442
• TRA0041912
• LS10267
• CM13054
• AM61608
• TF10108
• AS05839
• SY023675
• AB0026172
• ST2409114
• 2,4-difluoro-5-nitro-benzonitrile

• MDL： MFCD07772030
• InChIKey： MREZSSGRNNMUKZ-UHFFFAOYSA-N
• Inchi： 1S/C7H2F2N2O2/c8-5-2-6(9)7(11(12)13)1-4(5)3-10/h1-2H
• SMILES： FC1C([H])=C(C(C#N)=C([H])C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 184.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Heavy Atom Count: 13
• Complexity: 257
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 2.26788
• PSA: 69.61000
• Boiling Point: 271.5℃ at 760 mmHg
• Melting Point: 78-83°C

2,4-difluoro-5-nitro-benzonitrile Security Information

• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

2,4-difluoro-5-nitro-benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%